N-Nitroso-1-(2-methoxyphenyl)-piperazine

• IUPAC Name: 1-(2-methoxyphenyl)-4-nitrosopiperazine
• InChI: InChI=1S/C11H15N3O2/c1-16-11-5-3-2-4-10(11)13-6-8-14(12-15)9-7-13/h2-5H,6-9H2,1H3
• InChI Key: VKBXEOUCIQLIHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)N=O
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

N-Nitroso-1-(2-methoxyphenyl)-piperazine (NMP) is an important compound in the field of medicinal chemistry. It is a nitrogenous heterocyclic compound that has been studied extensively due to its potential applications in the pharmaceutical and agricultural industries. NMP has been used in the synthesis of a variety of pharmaceuticals, including anti-cancer agents, antibiotics, and anti-inflammatory drugs. NMP has also been used in the synthesis of pesticides, herbicides, and fungicides.

Scientific Research Applications

Molecular Characterization and Computational Studies

• Conformational and Vibrational Studies: A study focused on the conformational, vibrational, and DFT studies of a newly synthesized arylpiperazine-based compound. Computational assessments highlighted its biochemical properties and potential for molecular docking mechanisms as an agonist in human receptors. The study suggested that the compound could be biodegradable in aqueous solutions due to its autoxidation and hydrolysis degradation likelihood (Onawole et al., 2017).

Pharmacological Applications

• Potential in Carbon Capture: Research into the kinetics of N-nitrosopiperazine formation from nitrite and piperazine in CO2 capture highlighted the potential carcinogenic risks associated with the use of piperazine in amine-based carbon capture systems. This study underscores the need for strategies to mitigate the formation of N-nitrosamines in these systems (Goldman et al., 2013).

Diagnostic and Therapeutic Research

• Radiolabeled Antagonists for PET Studies: [18F]p-MPPF, a radiolabeled antagonist, has been utilized for the study of 5-HT1A receptors with positron emission tomography (PET), indicating its application in researching serotonergic neurotransmission (Plenevaux et al., 2000).

Material Science and Chemistry

• Organic Crystal Engineering: Studies on the crystal packing of piperazinediones derived from various compounds have been conducted to understand their supramolecular organization, which can have implications in the development of new materials for various applications (Ntirampebura et al., 2008).

Biodegradation Studies

• Characterization of Metabolites: The biodegradation of RDX with municipal anaerobic sludge showed degradation routes involving nitroso derivatives, indicating the potential for environmental remediation studies (Hawari et al., 2000).